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Compound of Interest

Compound Name: LANTADENE

Cat. No.: B1181434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

analytical methodologies related to Lantadene A, a bioactive pentacyclic triterpenoid. The

information presented herein is intended to serve as a comprehensive resource for

professionals engaged in natural product chemistry, pharmacology, and drug discovery.

Chemical Structure and Nomenclature
Lantadene A is a pentacyclic triterpenoid compound that is predominantly isolated from the

leaves of the Lantana camara plant.[1][2] It is a major phytochemical in this plant and is

recognized for its biological activities, including hepatotoxicity in livestock.[1][2]

The systematic chemical name for Lantadene A is 22β-angeloyloxy-3-oxoolean-12-en-28-oic

acid.[1][3] Its structure is based on the oleanane skeleton, characterized by five fused six-

membered rings. Key functional groups that define its chemical reactivity and biological

function include a ketone group at the C-3 position, a carbon-carbon double bond between C-

12 and C-13, a carboxylic acid group at the C-17 position (part of the C-28 carboxyl), and an

angelate (angeloyloxy) ester group attached at the C-22 position in the beta configuration.[1][3]

[4]

The molecular structure of Lantadene A has been established through single-crystal three-

dimensional X-ray structure determination, revealing that the A/B and B/C rings are trans-fused,

while the D/E rings are cis-fused.[3]
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Physicochemical and Spectroscopic Data
The structural elucidation of Lantadene A is supported by a range of physicochemical and

spectroscopic data. This information is crucial for its identification and characterization in

various experimental settings.

Table 1: General Properties and Identifiers of Lantadene A

Property Value Reference

Molecular Formula C₃₅H₅₂O₅ [4][5][6]

Molecular Weight 552.79 g/mol [5][6]

Exact Mass 552.3815 Da [5]

CAS Number 467-81-2 [4]

Appearance
White solid / Crystals from

methanol
[3][4]

Melting Point 252-253 °C; 297 °C [4][7]

| IUPAC Name | (4R,4aS,6aR,6aS,6bR,8aR,12aR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-4-

[(Z)-2-methylbut-2-enoyl]oxy-10-oxo-3,4,5,6,6a,7,8,8a,11,12,13,14b-dodecahydro-1H-picene-

4a-carboxylic acid |[4] |

Table 2: Key ¹H and ¹³C NMR Spectral Data for Lantadene A (in CDCl₃) Data compiled from

published literature. Chemical shifts (δ) are in ppm.
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Position
¹H Chemical Shift
(δ, ppm)

¹³C Chemical Shift
(δ, ppm)

Reference

2 2.55 (m) 34.2 [8]

3 - 217.7 [8]

12 5.30 (t, J=3.4 Hz) 122.5 [8]

13 - 143.1 [8]

22 - 65.8 [9]

28 - 177.7 [9]

31' (Angelate C=O) - 166.6 [9]

32' (Angelate C=C) - 127.9 [9]

| 33' (Angelate C=C) | - | 138.9 |[9] |

Additional spectroscopic data includes:

Infrared (IR) Spectroscopy: Shows characteristic absorption bands for a ketone (C=O),

carboxylic acid (O-H and C=O), ester (C=O), and double bonds (C=C).[7]

Mass Spectrometry (MS): The positive electrospray ionization (ESI) mass spectrum displays

a parental peak at m/z 569 [M+H]⁺, which is consistent with the molecular formula C₃₅H₅₂O₆

(Note: discrepancy in formula in this specific source).[10] Another source indicates a

molecular formula of C₃₅H₅₂O₅.[4][5][6]

Ultraviolet (UV) Spectroscopy: Shows an absorption maximum (λmax) at 210 nm, indicating

a non-conjugated double bond.[7]

Experimental Protocols
The following protocols are derived from established methodologies for the isolation and

characterization of Lantadene A.
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This protocol describes an improved method for isolating Lantadene A from the leaves of

Lantana camara.[11]

Collection and Preparation: Collect fresh leaves of Lantana camara var. aculeata.[11] Dry the

leaves at 55°C and grind them into a fine powder.[12]

Extraction:

Perform a batch extraction of the dried leaf powder with methanol.[11]

Pool the methanolic extracts and decolorize with activated charcoal.[11]

Remove the solvent in vacuo at 60°C.[11]

Extract the resulting residue with chloroform. Dry the chloroform extract in vacuo.[11]

Initial Crystallization:

Dissolve the dried chloroform residue in boiling methanol.[11]

Allow crystallization to occur by keeping the solution at 0-4°C.[11]

Recover the partially purified lantadenes via filtration.[11]

Column Chromatography:

Prepare a silica gel (60-120 mesh) column, activated at 110°C for 1 hour, using chloroform

as the slurry solvent.[11]

Dissolve the partially purified lantadene sample in a minimal amount of chloroform and

load it onto the column.[11]

Elute the column sequentially with 100% chloroform, followed by a chloroform:methanol

(99.5:0.5 v/v) mixture.[11]

Collect fractions and monitor them using Thin Layer Chromatography (TLC) with iodine

vapors or Liebermann-Burchard reagent for detection.[11]
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Final Purification:

Pool the fractions identified as containing Lantadene A.[11]

Remove the solvent in vacuo.[11]

Perform repeated recrystallization from boiling methanol to obtain pure Lantadene A

crystals.[11]

Confirm final purity (e.g., >98%) using High-Performance Liquid Chromatography (HPLC).

[11]

The definitive identification of the isolated compound as Lantadene A involves a combination

of spectroscopic techniques.
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Caption: Workflow for the isolation and structural elucidation of Lantadene A.

Biological Activity and Potential Signaling Pathway
Lantadene A is primarily known for its hepatotoxicity.[2] However, recent studies have explored

its other pharmacological properties, including antifungal, anti-inflammatory, and potential

anticancer activities.[1][10] Lantadene analogs have been suggested to modulate critical

cellular signaling pathways, such as those involved in apoptosis and inflammation.[8] One such
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proposed mechanism involves the Caspase-8 dependent activation of NF-κB, a key regulator

of inflammation and cell survival.[8]
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Caption: Proposed modulation of Caspase-8 dependent NF-κB signaling by Lantadene A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Lantadene - Wikipedia [en.wikipedia.org]

3. Molecular structure, polymorphism, and toxicity of lantadene A, the pentacyclic triterpenoid
from the hepatotoxic plant Lantana camara - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Lantadene A | C35H52O5 | CID 6436598 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. medkoo.com [medkoo.com]

6. GSRS [gsrs.ncats.nih.gov]

7. ojs.jmolekul.com [ojs.jmolekul.com]

8. benchchem.com [benchchem.com]

9. researchgate.net [researchgate.net]

10. Lantadene A and boswellic acid isolated from the leaves of Lantana camara L. have the
potential to control phytopathogenic Fusarium species - PMC [pmc.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Lantadene A: A Comprehensive Structural and
Methodological Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1181434#what-is-the-chemical-structure-of-
lantadene-a]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1181434?utm_src=pdf-body-img
https://www.benchchem.com/product/b1181434?utm_src=pdf-body
https://www.benchchem.com/product/b1181434?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Chemical-structure-of-lantadenes_fig1_11891139
https://en.wikipedia.org/wiki/Lantadene
https://pubmed.ncbi.nlm.nih.gov/1880789/
https://pubmed.ncbi.nlm.nih.gov/1880789/
https://pubchem.ncbi.nlm.nih.gov/compound/6436598
https://www.medkoo.com/products/25206
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9SK62WCU1W
https://www.ojs.jmolekul.com/ojs/index.php/jm/article/download/477/305
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Structural_Confirmation_of_Lantadene_C_Analogs_using_NMR_Spectroscopy.pdf
https://www.researchgate.net/figure/Data-1-H500-MHz-in-CDCL-3-13-C125-MHz-in-CDCL-3-NMR-data-of-isolated-compound-and_tbl1_323546355
https://pmc.ncbi.nlm.nih.gov/articles/PMC9792760/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9792760/
https://www.researchgate.net/profile/Anita-Singh-27/publication/263329034_An_improved_procedure_for_isolation_and_purification_of_lantadene_A_the_bioactive_pentacyclic_triterpenoid_from_Lantana_camara_leaves/links/00b7d53a9543f1f007000000/An-improved-procedure-for-isolation-and-purification-of-lantadene-A-the-bioactive-pentacyclic-triterpenoid-from-Lantana-camara-leaves.pdf
https://www.researchgate.net/publication/263329034_An_improved_procedure_for_isolation_and_purification_of_lantadene_A_the_bioactive_pentacyclic_triterpenoid_from_Lantana_camara_leaves
https://www.benchchem.com/product/b1181434#what-is-the-chemical-structure-of-lantadene-a
https://www.benchchem.com/product/b1181434#what-is-the-chemical-structure-of-lantadene-a
https://www.benchchem.com/product/b1181434#what-is-the-chemical-structure-of-lantadene-a
https://www.benchchem.com/product/b1181434#what-is-the-chemical-structure-of-lantadene-a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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